molecular formula C10H13ClO2 B8272892 6-Chloro-2-(3-hydroxypropyl)-3-methylphenol

6-Chloro-2-(3-hydroxypropyl)-3-methylphenol

Cat. No. B8272892
M. Wt: 200.66 g/mol
InChI Key: OXWHWVZEOIXMOC-UHFFFAOYSA-N
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Description

6-Chloro-2-(3-hydroxypropyl)-3-methylphenol is a useful research compound. Its molecular formula is C10H13ClO2 and its molecular weight is 200.66 g/mol. The purity is usually 95%.
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properties

Product Name

6-Chloro-2-(3-hydroxypropyl)-3-methylphenol

Molecular Formula

C10H13ClO2

Molecular Weight

200.66 g/mol

IUPAC Name

6-chloro-2-(3-hydroxypropyl)-3-methylphenol

InChI

InChI=1S/C10H13ClO2/c1-7-4-5-9(11)10(13)8(7)3-2-6-12/h4-5,12-13H,2-3,6H2,1H3

InChI Key

OXWHWVZEOIXMOC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1)Cl)O)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, a solution of 6-chloro-3-methyl-2-(prop-2-en-1-yl)phenol (7b) (8.70 g, 47.6 mmol) in anhydrous tetrahydrofuran (300 mL) was cooled to 0° C. Borane-tetrahydrofuran complex, 1.0M solution in tetrahydrofuran (100 mL, 0.10 mol) was dropwise added. The reaction mixture was stirred at room temperature for 2 hours then cooled again to 0° C. A 10N sodium hydroxide solution (32.7 mL) was added dropwise, followed by a 30% hydrogen peroxide solution. The resulting mixture was warm to room temperature and stirred for 90 minutes. The reaction mixture was quenched with a 10% hydrochloric acid solution (163 mL). Layers were separated and the aqueous layer was extract with ethyl acetate (2×70 mL). The combined organics layers were washed with brine (3×100 mL) then cooled with an ice bath. A saturated solution of sodium sulfite (150 mL) was carefully added and the mixture was stirred for few minutes. The organic layer was separated, dried over sodium sulfate and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (cyclohexane/ethyl acetate 100/0 to 75/25), to provide 6-chloro-2-(3-hydroxypropyl)-3-methylphenol (7c) (6.74 g, 33.6 mmol, 70%).
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